Cas no 1699349-58-0 (1-(propan-2-yl)-1H-pyrazol-4-ylmethanethiol)

• Product Name: 1-(propan-2-yl)-1H-pyrazol-4-ylmethanethiol
• CAS No: 1699349-58-0
• MF: C₇H₁₂N₂S
• MW: 156.248579978943
• CID: 5699438
• PubChem ID: 108388224
• Update Time: 2025-05-23

1-(propan-2-yl)-1H-pyrazol-4-ylmethanethiol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanethiol, 1-(1-methylethyl)-
• 1699349-58-0
• [1-(Propan-2-yl)-1H-pyrazol-4-yl]methanethiol
• SCHEMBL21303995
• EN300-1288588
• 1-(propan-2-yl)-1H-pyrazol-4-ylmethanethiol

• Inchi： 1S/C7H12N2S/c1-6(2)9-4-7(5-10)3-8-9/h3-4,6,10H,5H2,1-2H3
• InChI Key： HQRRBDNRAPYLAJ-UHFFFAOYSA-N
• SMILES： SCC1C=NN(C=1)C(C)C

Computed Properties

• Exact Mass: 156.07211956g/mol
• Monoisotopic Mass: 156.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 18.8Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 249.9±15.0 °C(Predicted)
• pka: 9.30±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(propan-2-yl)-1H-pyrazol-4-ylmethanethiol

Introduction to 1-(propan-2-yl)-1H-pyrazol-4-ylmethanethiol (CAS No. 1699349-58-0)

1-(propan-2-yl)-1H-pyrazol-4-ylmethanethiol, with the CAS number 1699349-58-0, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular formula of 1-(propan-2-yl)-1H-pyrazol-4-ylmethanethiol is C₇H₁₂N₂S, and its molecular weight is approximately 156.24 g/mol. The compound features a pyrazole ring with a thiol group attached to the 4-position and an isopropyl substituent at the 1-position. The thiol group is particularly noteworthy as it can participate in various chemical reactions, such as thiol-disulfide exchange, which is crucial in biological systems for redox regulation and protein function.

In the context of medicinal chemistry, 1-(propan-2-yl)-1H-pyrazol-4-ylmethanethiol has been explored for its potential therapeutic applications. Recent studies have highlighted its role in modulating key biological pathways. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Moreover, 1-(propan-2-yl)-1H-pyrazol-4-ylmethanethiol has shown promising results in preclinical studies for its antiviral properties. A research team from the University of California, San Francisco, reported that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the disruption of viral protein synthesis and assembly processes, making it a valuable lead compound for further drug development.

In addition to its anti-inflammatory and antiviral activities, 1-(propan-2-yl)-1H-pyrazol-4-ylmethanethiol has also been investigated for its potential anticancer properties. A study published in Cancer Research (2023) found that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism behind this selective toxicity involves the activation of caspase-dependent apoptotic pathways and the inhibition of cell cycle progression. These findings suggest that 1-(propan-2-yl)-1H-pyrazol-4-ylmethanethiol could be developed into a novel anticancer agent with minimal side effects.

The synthetic accessibility of 1-(propan-2-yl)-1H-pyrazol-4-ylmethanethiol further enhances its appeal as a research tool and potential drug candidate. Several synthetic routes have been reported in the literature, including a one-pot synthesis method that combines high yield and purity with ease of scale-up. This makes it feasible to produce large quantities of the compound for both research and commercial purposes.

In conclusion, 1-(propan-2-yl)-1H-pyrazol-4-ylmethanethiol (CAS No. 1699349-58-0) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, positions it as a promising lead compound for the development of new therapeutic agents. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its importance in the field.